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Compound of Interest

Compound Name: 10-Hydroxyoleoside dimethyl ester

Cat. No.: B3030540

A comprehensive technical review of the secoiridoid 10-hydroxyoleoside dimethyl ester,
offering insights into its chemical properties, biological activities, and the experimental
methodologies crucial for its study. This guide is intended for researchers, scientists, and
professionals in the field of drug development seeking to explore the therapeutic potential of
this natural compound.

Secoiridoids, a class of monoterpenoids found predominantly in the Oleaceae family, have
garnered significant attention for their diverse biological activities. Among these, 10-
hydroxyoleoside dimethyl ester, a less-studied member, presents an intriguing subject for
scientific investigation. This technical guide consolidates the current knowledge on 10-
hydroxyoleoside dimethyl ester, providing a foundation for future research and development.

Chemical and Physical Properties

Based on available data for the closely related or identical compound, oleoside dimethyl ester,
the fundamental properties of 10-hydroxyoleoside dimethyl ester can be characterized as
follows:
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Property Value Source

Molecular Formula C18H26011 [1112][3]

methyl (4S,5Z,6S)-5-
ethylidene-4-(2-methoxy-2-
oxoethyl)-6-

IUPAC Name [(2S,3R,4S,5S,6R)-3,4,5- [3]
trihydroxy-6-
(hydroxymethyl)oxan-2-yljoxy-
4H-pyran-3-carboxylate

Average Molecular Weight 418.4 g/mol [3]
Monoisotopic Molecular

] 418.14751164 Da [3]
Weight
CAS Number 30164-95-5 [4]

Biological Activities and Therapeutic Potential

Preliminary studies suggest that oleoside dimethyl ester, and by extension 10-
hydroxyoleoside dimethyl ester, possesses biological activities that warrant further
investigation.

Cytotoxicity

One study investigated the effect of oleoside dimethyl ester on the viability of RAW 264.7
macrophage cells. While specific IC50 values were not provided, the research indicates that
the compound was evaluated for its cytotoxic effects.[5] This initial finding suggests a potential
for this secoiridoid in modulating cellular processes and highlights the need for more detailed
dose-response studies to quantify its cytotoxic and potentially anti-proliferative or anti-
inflammatory effects.

Antimicrobial Activity

While direct antimicrobial studies on 10-hydroxyoleoside dimethyl ester are limited, research
on related compounds provides a strong rationale for its investigation in this area. An isomer of
oleoside 11-methyl ester has been shown to be effective against Lactobacillus pentosus,
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suggesting that oleoside esters, in general, may possess antibacterial properties.[6] The
structural similarities point towards a potential antimicrobial profile for 10-hydroxyoleoside
dimethyl ester, which should be explored against a panel of pathogenic bacteria and fungi.

Experimental Protocols

To facilitate further research into 10-hydroxyoleoside dimethyl ester, this section provides
detailed methodologies for key experiments.

Isolation and Purification

A general procedure for the isolation of iridoid glucosides from Syringa oblata leaves, a known
source of related secoiridoids, can be adapted for 10-hydroxyoleoside dimethyl ester.[7]

Workflow for Isolation and Purification

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Oleoside-11-methyl-ester
https://www.benchchem.com/product/b3030540?utm_src=pdf-body
https://www.benchchem.com/product/b3030540?utm_src=pdf-body
https://www.benchchem.com/product/b3030540?utm_src=pdf-body
https://www.benchchem.com/product/b3030540?utm_src=pdf-body
https://www.researchgate.net/figure/Procedure-for-isolation-of-compounds-from-S-oblata-leaves_fig1_356953500
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3030540?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Dried S. oblata Leaves

G/Iaceration with 95% EthanoD

Filtration

[Rotary EvaporatiorD
[Suspension in HZO]

Partition with Petroleum Ether,
Ethyl Acetate, and n-Butanol

-Butanol Fraction

Silica Gel Column Chromatography
(Gradient Elution)

[Collect and Analyze Fractions (TLCD

Greparative HPLCD
Isolated 10-Hydroxyoleoside Dimethyl Ester

Click to download full resolution via product page

Caption: A generalized workflow for the isolation and purification of secoiridoids.
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Cytotoxicity Assessment using MTT Assay on RAW
264.7 Cells

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric
assay for assessing cell metabolic activity.[5][8][9][10]

MTT Assay Workflow
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Caption: A standard workflow for determining cytotoxicity using the MTT assay.
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Antimicrobial Susceptibility Testing

The broth microdilution method is a common technique to determine the Minimum Inhibitory
Concentration (MIC) of a compound.[11][12][13][14]

Broth Microdilution Workflow
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Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).

Signaling Pathways

While specific signaling pathways modulated by 10-hydroxyoleoside dimethyl ester have not
yet been elucidated, studies on other secoiridoids from olive oil, such as oleuropein and
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oleocanthal, provide valuable clues. These related compounds have been shown to influence
key cellular signaling pathways involved in inflammation, cell proliferation, and apoptosis.
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Caption: Potential signaling pathways modulated by secoiridoids.

Further research is necessary to determine if 10-hydroxyoleoside dimethyl ester interacts
with these or other signaling cascades to exert its biological effects.

Future Directions

The study of 10-hydroxyoleoside dimethyl ester is still in its nascent stages. Future research
should focus on:
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o Comprehensive Biological Screening: A broad screening of its bioactivities, including anti-
inflammatory, antioxidant, neuroprotective, and anticancer effects, is warranted.

e Mechanism of Action Studies: Elucidating the specific molecular targets and signaling
pathways modulated by this compound.

 In Vivo Studies: Evaluating its efficacy and safety in animal models to translate in vitro
findings into potential therapeutic applications.

e Synergistic Studies: Investigating its potential synergistic effects with other natural
compounds or existing drugs.

This technical guide provides a solid starting point for the scientific community to delve deeper
into the properties and potential applications of 10-hydroxyoleoside dimethyl ester. With
concerted research efforts, this secoiridoid could emerge as a valuable lead compound in the
development of novel therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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